Paraquat

• CAS No.: 4685-14-7
• Product Name: Paraquat
• Molecular Formula: C12H14Cl2N2; CH3(C5H4N)2CH3・2Cl; C12H14N2+2
• Molecular Weight: 186.25 g/mol
• IUPAC Name: 1-methyl-4-(1-methylpyridin-1-ium-4-yl)pyridin-1-ium
• Standard InChI: InChI=1S/C12H14N2/c1-13-7-3-11(4-8-13)12-5-9-14(2)10-6-12/h3-10H,1-2H3/q+2
• Standard InChIKey: INFDPOAKFNIJBF-UHFFFAOYSA-N
• Impurities: The only impurity permitted in paraquat is free 4,4'-bipyridyl at a maximum level of 0.25%.
• SMILES: C[N+]1=CC=C(C=C1)C2=CC=[N+](C=C2)C
• Canonical SMILES: C[N+]1=CC=C(C=C1)C2=CC=[N+](C=C2)C
• Boiling Point: Boiling point (760 mm Hg): Decomposes at 175-180 °C (347-356 °F); N/A; Decomposes
• Colorform: Yellow solid; Off-white powder; ...a liquid in various strengths... The form marketed in the U.S. has a blue dye to keep it from being confused with beverages, a sharp odor to serve as a warning, and an agent to cause vomiting if someone drinks it.; Yellow-white hygroscopic powde
• Density: 1.24 g/cm³; 1.24
• Melting Point: 400ºC; 572°F (decomposes)
• Physical Description: Solid; COLOURLESS HYGROSCOPIC CRYSTALS.; [herbicide] [Note: Paraquat may also be found commercially as a methyl sulfate
• Description: Paraquat is an organic cation that consists of 4,4'-bipyridine bearing two N-methyl substituents loctated at the 1- and 1'-positions. It has a role as a herbicide. It derives from a hydride of a 4,4'-bipyridine.; Paraquat is also known as Dimethyl viologen or N, N'-dimethyl-4, 4'-bipyridinium. Paraquat or N, N′-dimethyl-4, 4′-bipyridinium dichloride is the organic compound with the chemical formula [2]Cl2. It is classified as a viologen, a family of redox-active heterocycles of similar structure. This salt is one of the most widely used herbicides. It is quick-acting and non-selective, killing green plant tissue on contact. It is also toxic to human beings and animals. It is linked to development of Parkinsons disease.; A poisonous dipyridilium compound used as contact herbicide. Contact with concentrated solutions causes irritation of the skin, cracking and shedding of the nails, and delayed healing of cuts and wounds.
• Shelf Life: Paraquat is stable in acid or neutral solutions, but is readily hydrolyzed by alkali.
• Solubility: 2.41 M; In water, 6.2X10+5 mg/L at 20 °C; Practically insoluble in organic solvents.; 700 mg/mL at 20 °C; Solubility in water, g/100ml at 20 °C: 62
• Synonyms: Gramoxone; Methyl Viologen; Paragreen A; Paraquat; Viologen, Methyl
• Vapor Pressure: 7.5X10-8 mm Hg at 25 °C; Vapor pressure, Pa at 25 °C:; <0.0000001 mmHg
• PubChem Compound: 15939
• Last Modified: Nov 11 2021